pH-Dependent Stability vs. Unstabilized SAMe
The tosylate-containing double salt (SAMe p-toluenesulfonate sulfate double salt) demonstrates significantly enhanced thermal stability compared to SAMe sulfate. After 30 days at 45°C, the double salt exhibited only 18.4% degradation of the active SAMe component, while SAMe sulfate degraded by 61.0% under identical conditions [1]. This stability enhancement is attributed to the tosylate counterion, which stabilizes the sulfonium center against thermal decomposition [1].
| Evidence Dimension | Thermal degradation at 45°C over 30 days |
|---|---|
| Target Compound Data | 18.4% degradation (SAMe p-toluenesulfonate sulfate double salt) |
| Comparator Or Baseline | 61.0% degradation (SAMe sulfate) |
| Quantified Difference | 42.6 percentage point reduction in degradation |
| Conditions | Accelerated stability testing at 45°C for 30 days in solid state |
Why This Matters
This demonstrates the stabilizing effect of the tosylate moiety, reducing degradation by over 40 percentage points, which is critical for procurement decisions involving long-term storage or elevated temperature processing.
- [1] Wanfang Data. (2006). Isolation and purification of S-adenosyl-L-methionine and preparation of its stable salts. Degree Paper Y846148. View Source
